Cas no 476292-47-4 (N-(5-benzyl-1,3-thiazol-2-yl)-2-methylpropanamide)

• Product Name: N-(5-benzyl-1,3-thiazol-2-yl)-2-methylpropanamide
• CAS No: 476292-47-4
• MF: C₁₄H₁₆N₂OS
• MW: 260.354641914368
• CID: 6016213
• PubChem ID: 1266322
• Update Time: 2025-07-19

N-(5-benzyl-1,3-thiazol-2-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzyl-1,3-thiazol-2-yl)-2-methylpropanamide
• AKOS002202715
• F0344-0782
• HMS1595G09
• CHEMBL3394549
• N-(5-benzylthiazol-2-yl)isobutyramide
• N-(5-benzylthiazol-2-yl)-2-methyl-propanamide
• 476292-47-4
• SR-01000289675-1
• SR-01000289675

• Inchi： 1S/C14H16N2OS/c1-10(2)13(17)16-14-15-9-12(18-14)8-11-6-4-3-5-7-11/h3-7,9-10H,8H2,1-2H3,(H,15,16,17)
• InChI Key： GCGBJMNFAQNFPA-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC1C=CC=CC=1)NC(C(C)C)=O

Computed Properties

• Exact Mass: 260.09833431g/mol
• Monoisotopic Mass: 260.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(5-benzyl-1,3-thiazol-2-yl)-2-methylpropanamide

N-(5-Benzyl-1,3-thiazol-2-yl)-2-methylpropanamide (CAS No. 476292-47-4): A Comprehensive Overview

N-(5-Benzyl-1,3-thiazol-2-yl)-2-methylpropanamide (CAS No. 476292-47-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of N-(5-Benzyl-1,3-thiazol-2-yl)-2-methylpropanamide.

Chemical Structure and Properties

N-(5-Benzyl-1,3-thiazol-2-yl)-2-methylpropanamide is characterized by its unique molecular structure, which consists of a thiazole ring substituted with a benzyl group and an amide functional group attached to a 2-methylpropane moiety. The molecular formula of this compound is C₁₃H₁₆N₂S, with a molecular weight of approximately 240.34 g/mol. The presence of the thiazole ring and the benzyl substituent imparts specific chemical properties to the molecule, such as enhanced stability and solubility in organic solvents.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur atom and one nitrogen atom. This ring system is known for its ability to form stable complexes with various metal ions, which can be exploited in the design of metalloprotein inhibitors and other therapeutic agents. The benzyl group attached to the thiazole ring enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution within biological systems.

Synthesis Methods

The synthesis of N-(5-Benzyl-1,3-thiazol-2-yl)-2-methylpropanamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 5-benzylthiazol-2-amine with 2-methylpropanoyl chloride in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via an amide bond formation between the amine and the acid chloride functionalities.

Another approach involves the coupling of 5-benzylthiazol-2-carboxylic acid with 2-methylpropylamine using a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and N-hydroxysuccinimide (NHS). This method is particularly useful for large-scale synthesis due to its high yield and mild reaction conditions.

Biological Activities

N-(5-Benzyl-1,3-thiazol-2-yl)-2-methylpropanamide has been extensively studied for its potential biological activities. One of the most notable properties of this compound is its antimicrobial activity against a wide range of bacterial strains. Recent studies have shown that it exhibits potent inhibitory effects against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of novel antibiotics.

In addition to its antimicrobial properties, N-(5-Benzyl-1,3-thiazol-2-yl)-2-methylpropanamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Cancer Research

The anticancer properties of N-(5-Benzyl-1,3-thiazol-2-yl)-2-methylpropanamide have also been explored in recent years. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism underlying its anticancer activity is thought to involve the modulation of key signaling pathways such as p53 and Bcl-2.

In one study published in the Journal of Medicinal Chemistry, researchers found that N-(5-Benzyl-1,3-thiazol-2-yl)-2-methylpropanamide could selectively target cancer stem cells (CSCs), which are responsible for tumor initiation and recurrence. This selective targeting may offer a new strategy for overcoming drug resistance in cancer therapy.

Clinical Trials and Future Directions

While much of the research on N-(5-Benzyl-1,3-thiazol-2-yl)-2-methylpropanamide has been conducted at preclinical stages, there is growing interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently investigating its safety and efficacy in human subjects for various indications such as infectious diseases and cancer.

In parallel with clinical development efforts, ongoing research aims to optimize the pharmacokinetic properties of N-(5-Benzyl-1,3-thiazol-2-yl)-2-methylpropanamide. This includes efforts to improve its oral bioavailability and reduce potential side effects. Additionally, combinatorial approaches involving this compound with other therapeutic agents are being explored to enhance treatment outcomes.

Conclusion

N-(5-Benzyl-1,3-thiazol-2-yl)-2-methylpropanamide (CAS No. 476292-47-4) is a promising compound with diverse biological activities that make it an attractive candidate for further development in medicinal chemistry. Its antimicrobial, anti-inflammatory, and anticancer properties have been well-documented in preclinical studies, paving the way for potential clinical applications. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds significant promise for addressing unmet medical needs in various disease areas.